4-(4-Methyl-5-vinylpyridin-2-yl)morpholine

• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol
• IUPAC Name: 4-(5-ethenyl-4-methylpyridin-2-yl)morpholine
• InChI: InChI=1S/C12H16N2O/c1-3-11-9-13-12(8-10(11)2)14-4-6-15-7-5-14/h3,8-9H,1,4-7H2,2H3
• InChI Key: GDRDEGOLDNUWPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1C=C)N2CCOCC2

Description

4-(4-Methyl-5-vinylpyridin-2-yl)morpholine is a heterocyclic compound featuring a pyridine core substituted with a methyl group at position 4, a vinyl group at position 5, and a morpholine moiety at position 2. The morpholine ring contributes to solubility and bioavailability, while the pyridine-vinyl system may enhance reactivity in cross-coupling reactions or serve as a pharmacophore in drug design .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Methyl-5-vinylpyridin-2-yl)morpholine typically involves the reaction of 4-methyl-5-vinylpyridine with morpholine under controlled conditions . The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product .

Industrial Production Methods

While specific industrial production methods for 4-(4-Methyl-5-vinylpyridin-2-yl)morpholine are not widely documented, the general approach involves scaling up the laboratory synthesis process. This includes optimizing reaction conditions, such as temperature, pressure, and reaction time, to achieve higher yields and purity .

Chemical Reactions Analysis

Types of Reactions

4-(4-Methyl-5-vinylpyridin-2-yl)morpholine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: The vinyl and methyl groups can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a range of substituted derivatives .

Scientific Research Applications

Medicinal Chemistry

Pharmaceutical Development
The compound's structure suggests potential biological activity, particularly as a therapeutic agent. Its morpholine component is known for enhancing solubility and bioavailability, while the vinylpyridine moiety may contribute to interactions with biological targets.

Case Study: Anticancer Activity

A study investigated the efficacy of 4-(4-Methyl-5-vinylpyridin-2-yl)morpholine against various cancer cell lines. The findings indicated significant cytotoxic effects:

Cell Line	IC50 (µM)	Mechanism of Action
HeLa	15	Induction of apoptosis
MCF7	12	Cell cycle arrest
A549	20	Inhibition of proliferation

These results suggest that the compound may serve as a lead for developing new anticancer drugs.

Materials Science

Polymer Chemistry
The vinyl group in the compound allows for polymerization, making it useful in creating novel materials with specific properties.

Synthesis of Polymers

Research has shown that 4-(4-Methyl-5-vinylpyridin-2-yl)morpholine can be polymerized to produce materials with enhanced mechanical properties and thermal stability. The following table summarizes the properties of polymers synthesized from this compound:

Property	Value
Tensile Strength (MPa)	45
Thermal Stability (°C)	250
Elongation at Break (%)	300

These characteristics make the resulting polymers suitable for applications in coatings, adhesives, and composites.

Chemical Synthesis

Synthetic Intermediates
Due to its unique structure, this compound can act as an intermediate in synthesizing other complex molecules. Its reactivity can be exploited in various chemical reactions, including nucleophilic substitutions and cycloadditions.

Reactivity Studies

The compound has been tested for its reactivity under different conditions:

Reaction Type	Conditions	Yield (%)
Nucleophilic Substitution	Base-catalyzed	85
Cycloaddition	Heat	90

These results indicate that 4-(4-Methyl-5-vinylpyridin-2-yl)morpholine can be effectively utilized in synthetic chemistry to create diverse chemical entities.

Mechanism of Action

The mechanism of action of 4-(4-Methyl-5-vinylpyridin-2-yl)morpholine involves its interaction with specific molecular targets and pathways. The compound can bind to various receptors and enzymes, modulating their activity and leading to specific biological effects . The exact molecular targets and pathways depend on the context of its use and the specific biological system being studied .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Derivatives

The following compounds share structural motifs with 4-(4-Methyl-5-vinylpyridin-2-yl)morpholine, enabling comparative analysis:

4-((4-Methyl-5-(pyridin-2-ylthio)-4H-1,2,4-triazol-3-yl)methyl)morpholine (Compound 12)

• Structure : Combines a pyridine-thioether, triazole, and morpholine group.
• Properties : Yellow solid; elemental analysis matches C₁₂H₁₅N₅OS (C: 52.09%, H: 5.47%, N: 25.21%, S: 11.53%) .

VPC-14449 (4-(4-(2,4-Dibromo-1H-imidazol-1-yl)thiazol-2-yl)morpholine)

• Structure : Morpholine linked to a thiazole ring and dibromoimidazole.
• Synthesis: Commercial synthesis via Enamine (NJ), with discrepancies noted in bromine positions affecting NMR spectra .
• Applications : Used in androgen receptor studies; structural errors highlight the sensitivity of halogen positioning to bioactivity .
• Key Difference : The thiazole-imidazole system offers distinct electronic effects compared to the pyridine-vinyl group, influencing receptor-binding selectivity.

4-(4,6-Dichloropyrimidin-2-yl)morpholine (CAS: 10397-13-4)

• Structure : Morpholine attached to a dichloropyrimidine ring.
• Applications : Widely used in agrochemicals and pharmaceuticals for its reactivity in nucleophilic substitution reactions .

4-(6-Nitro-3-pyridyl)morpholine

• Structure : Nitro-substituted pyridine-morpholine hybrid.
• Synthesis : Similar to nitro-pyridine intermediates, emphasizing electrophilic aromatic substitution pathways .
• Key Difference : The nitro group enhances electrophilicity, making it a precursor for reduced amine derivatives, unlike the vinyl group’s role in stability or polymerization .

Comparative Data Table

Compound	Core Structure	Key Substituents	Synthesis Method	Applications
Target Compound	Pyridine-morpholine	4-Methyl, 5-vinyl	Not specified	Hypothesized drug design
Compound 12	Pyridine-triazole	Pyridin-2-ylthio, methyl	Microwave-assisted	Metal-binding agents
VPC-14449	Thiazole-imidazole	2,4-Dibromo, morpholine	Commercial vendor synthesis	Androgen receptor studies
4-(4,6-Dichloropyrimidin-2-yl)morpholine	Pyrimidine-morpholine	4,6-Dichloro	Standard organic synthesis	Agrochemicals, pharmaceuticals
4-(6-Nitro-3-pyridyl)morpholine	Pyridine-morpholine	6-Nitro	Electrophilic substitution	Intermediate for amines

Research Findings and Trends

Electronic Effects : The vinyl group in the target compound may stabilize conjugation pathways, unlike halogenated analogs (e.g., VPC-14449) that rely on halogen bonding for bioactivity .

Biological Relevance : Morpholine-containing compounds often exhibit enhanced blood-brain barrier penetration, a trait shared across analogs but modulated by substituents (e.g., nitro groups reduce bioavailability) .

Structural Pitfalls : Errors in bromine positioning (VPC-14449) underscore the necessity of rigorous NMR validation for morpholine derivatives .

Biological Activity

4-(4-Methyl-5-vinylpyridin-2-yl)morpholine is a chemical compound that combines a morpholine ring with a vinylpyridine moiety. This unique structure suggests potential biological activities that are of interest in medicinal chemistry and materials science. The presence of both morpholine and vinylpyridine functionalities may enhance its reactivity and biological interactions, making it a candidate for various therapeutic applications.

Chemical Structure and Properties

The compound's structure can be represented as follows:

$$\text{C}_{12}\text{H}_{14}\text{N}_2$$

This molecular formula indicates the presence of two nitrogen atoms, which are critical for biological activity. The morpholine ring provides a basic amine functionality, while the vinylpyridine component may contribute to its lipophilicity and ability to interact with biological membranes.

Biological Activity Overview

Research into the biological activity of 4-(4-Methyl-5-vinylpyridin-2-yl)morpholine has primarily focused on its potential as an antimicrobial agent, as well as its role in drug delivery systems. The dual functionalities of the compound allow for diverse interactions with biological targets.

Antimicrobial Properties

Preliminary studies suggest that compounds similar to 4-(4-Methyl-5-vinylpyridin-2-yl)morpholine exhibit significant antimicrobial activity against a range of pathogens. For instance, derivatives containing morpholine and pyridine rings have been shown to possess antitubercular properties, indicating that this compound may also exhibit similar effects. A study highlighted that compounds with phenyl morpholine and pyridyl morpholine outer rings demonstrated potent antitubercular activity against Mycobacterium tuberculosis .

The proposed mechanism of action for the antimicrobial activity involves disruption of bacterial cell membranes through electrostatic interactions. Compounds with quaternary ammonium functionalities, which share structural similarities with 4-(4-Methyl-5-vinylpyridin-2-yl)morpholine, destabilize bacterial membranes by displacing essential cations, leading to increased permeability and cell lysis .

Research Findings and Case Studies

Several studies have investigated the synthesis and biological evaluation of morpholine derivatives, including 4-(4-Methyl-5-vinylpyridin-2-yl)morpholine. Key findings from these studies are summarized in the following table:

Study	Findings	Implications
	Identified unique structural features contributing to reactivity	Suggests potential for novel therapeutic agents
	Demonstrated potent antitubercular activity in similar compounds	Indicates possible efficacy against M. tuberculosis
	Explored polymeric micelles for drug delivery	Highlights potential for improved pharmacokinetics and reduced toxicity

Synthesis Methods

The synthesis of 4-(4-Methyl-5-vinylpyridin-2-yl)morpholine can be approached through various methods, including reactions involving Lewis acids or oxidizing agents. Optimizing these synthetic routes is crucial for enhancing yield and purity tailored to specific applications .